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Compound of Interest

Compound Name: Ethyl pivaloylacetate

Cat. No.: B092219 Get Quote

Essential Safety and Handling Guide for Ethyl
Pivaloylacetate
This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling Ethyl pivaloylacetate. The following

procedures are designed to ensure safe laboratory practices and mitigate risks associated with

the handling of this chemical.

Chemical and Physical Properties
Ethyl pivaloylacetate is classified as a combustible liquid.[1] Understanding its physical

properties is crucial for safe handling and storage.
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Property Value

CAS Number 17094-34-7

Molecular Formula (CH₃)₃CCOCH₂COOC₂H₅

Molecular Weight 172.22 g/mol

Appearance Liquid

Flash Point 78 °C / 172.4 °F (closed cup)[2][3]

Boiling Point 88 - 90 °C / 190.4 - 194 °F at 10 mmHg[2][4]

Density 0.967 g/mL at 20 °C[2][4]

Storage Class 10 (Combustible liquids)[2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent contact and

ensure personal safety.
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Body Part Protection Specification

Eyes/Face Safety Glasses & Face Shield

Use safety glasses with side-

shields conforming to OSHA's

29 CFR 1910.133 or European

Standard EN166.[1] A face

shield is required where a

splash hazard exists.[5]

Hands Chemical Resistant Gloves

Wear appropriate protective

gloves.[1][2] Disposable nitrile

gloves offer short-term

protection against a variety of

chemicals.[5]

Respiratory Respirator

Required if ventilation is

inadequate or exposure limits

may be exceeded.[5][6] A type

ABEK (EN14387) respirator

filter is recommended.[2]

Body Protective Clothing

Wear clean, body-covering

clothing and a lab coat to

prevent skin exposure.[1][6]

Operational and Disposal Plans
Safe Handling Protocol
Adherence to the following procedural steps is critical when working with Ethyl
pivaloylacetate.

Ventilation: Always work in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation exposure.[1][3]

Ignition Source Control: Keep the chemical away from heat, sparks, open flames, and hot

surfaces.[1][3][6] Smoking is strictly prohibited in the handling area.[6]
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Static Discharge Prevention: Take precautionary measures against static discharge. Use

non-sparking tools and ensure containers and receiving equipment are grounded and

bonded.[1][6]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1] Do not ingest or inhale the

substance.[1] Wash hands thoroughly after handling.

Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[6]
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Caption: Workflow for the safe handling of Ethyl pivaloylacetate.

Storage Requirements
Proper storage is essential to maintain the chemical's stability and prevent hazardous

situations.
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Location: Store in a dry, cool, and well-ventilated place.[1][6]

Container: Keep containers tightly closed.[1][3]

Conditions to Avoid: Keep away from heat, sparks, and flame.[1] Avoid contact with

incompatible materials such as strong oxidizing agents, acids, and bases.[7]

Disposal Plan
Dispose of Ethyl pivaloylacetate and its container in accordance with all applicable

regulations.

Waste Classification: This material and its container must be disposed of as hazardous

waste.[1]

Disposal Method: Dispose of contents and container to an approved waste disposal plant.[1]

[6]

Environmental Protection: Do not empty into drains or release into the environment.[1][3]

Regulatory Compliance: Chemical waste generators must consult local, regional, and

national hazardous waste regulations to ensure complete and accurate classification and

disposal.[1][3]

Emergency Procedures: First-Aid Measures
Immediate action is required in case of exposure.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1][3]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If symptoms

occur, get medical attention.[1][3]

Inhalation: Remove the person to fresh air. If symptoms occur, get medical attention.[3]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[1][3]
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Accidental Release Measures
In the event of a spill, follow these steps to mitigate the hazard.

Ensure Safety: Ensure adequate ventilation and wear the required personal protective

equipment.[1]

Control Ignition Sources: Remove all sources of ignition from the area.[1][3]

Containment: Use an inert absorbent material to soak up the spill.[7]

Collection: Sweep or shovel the absorbed material into suitable, closed containers for

disposal.[1][3]

Fire Extinguishing: In case of fire, use CO2, dry chemical, or foam for extinction.[1] Water

mist may be used to cool closed containers.[1]
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Caption: Emergency response workflow for an Ethyl pivaloylacetate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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